N-(4-cyano-3-methyl-1,2-thiazol-5-yl)butanamide

• CAS No.: 162702-06-9
• Molecular Formula: C9H11N3OS
• Molecular Weight: 209.27 g/mol
• IUPAC Name: N-(4-cyano-3-methyl-1,2-thiazol-5-yl)butanamide
• InChI: InChI=1S/C9H11N3OS/c1-3-4-8(13)11-9-7(5-10)6(2)12-14-9/h3-4H2,1-2H3,(H,11,13)
• InChI Key: AYPMWVMOQSFAIE-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)NC1=C(C(=NS1)C)C#N

Description

N-(4-cyano-3-methyl-1,2-thiazol-5-yl)butanamide is a useful research compound. Its molecular formula is C9H11N3OS and its molecular weight is 209.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 5-amino-3-methylisothiazole-4-carbonitrile (method 4) (5.31 g, 38.2 mmol) in DCM (200 mL) at 0° C., NEt3 (5 g, 50 mmol) was added followed by the dropwise addition of a solution of the butyryl chloride (4.88 g, 45.8 mmol) in DCM (50 mL). After the completion of the addition the reaction mixture was allowed to warm to r.t. and stirred overnight. The reaction mixture was washed with water (100 mL), 1N HCl (100 mL), brine (200 mL) and dried over Na2SO4. Concentration of the DCM layer provided the crude product which was triturated from DCM/hexanes ( 1/10) and filtered off to isolate the pure N-(4-cyano-3-methyl-isothiazol-5-yl)-butyramide (7.57 g, 95%) as an orange solid.